(E)-1-(4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[4-(6-imidazol-1-ylpyrimidin-4-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C20H20N6O/c27-20(7-6-17-4-2-1-3-5-17)25-12-10-24(11-13-25)18-14-19(23-15-22-18)26-9-8-21-16-26/h1-9,14-16H,10-13H2/b7-6+
• InChI Key: BGIZXJIKADDYDD-VOTSOKGWSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=CN=C3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=CN=C3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C20H20N6O
• Molecular Weight: 360.4 g/mol

Description

(E)-1-(4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C20H20N6O and its molecular weight is 360.421. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized derivatives structurally related to the compound , focusing on their antimicrobial properties. For instance, derivatives have been evaluated against a range of microorganism strains, showing significant antimicrobial activity. These findings suggest potential applications in developing new antimicrobial agents for treating infections caused by various pathogens (L. Yurttaş et al., 2016; Ram C.Merugu et al., 2010).

Anticancer Activity

Compounds with similar structures have been evaluated for their antiproliferative effect against various human cancer cell lines. Some derivatives exhibited promising activity, indicating potential applications in cancer therapy. This suggests that structural analogs, including the compound , could be explored further for their anticancer properties (L. Mallesha et al., 2012).

Anti-HIV Activity

Derivatives have also been synthesized and tested for their potential anti-HIV activity, aiming to develop new non-nucleoside reverse transcriptase inhibitors. The research in this area indicates the compound's framework could be beneficial in creating effective anti-HIV medications (N. Al-Masoudi et al., 2007).

Synthesis and Characterization

Research efforts have focused on the synthesis and spectral characterization of related compounds, demonstrating diverse biological activities. These studies contribute to the understanding of the chemical and physical properties of such compounds, laying the groundwork for further pharmaceutical applications (R. Rajkumar et al., 2014).